Cas no 778646-91-6 (Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate)

• Product Name: Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate
• CAS No: 778646-91-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD09040608
• CID: 2115578
• Update Time: 2025-06-08

Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-amino-5-Azaspiro[3.5]nonane-5-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate
• VMQKCXQYZGGLIC-UHFFFAOYSA-N
• NE60484
• Z228589850
• 8-Amino-5-aza-spiro[3.5]nonane-5-carboxylic acid tert-butyl ester
• 8-Amino-5-aza-spiro[3,5]nonane-5-carboxylic acid tert-butyl ester
• Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate

• MDL： MFCD09040608
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-5-10(14)9-13(15)6-4-7-13/h10H,4-9,14H2,1-3H3
• InChI Key： VMQKCXQYZGGLIC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC21CCC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate

Comprehensive Overview of Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate (CAS No. 778646-91-6)

Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate (CAS No. 778646-91-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique spirocyclic structure and tert-butyl carboxylate moiety make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's 8-amino functional group further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for spirocyclic compounds like Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate has surged due to their role in addressing drug-resistant diseases and neurodegenerative disorders. Researchers are particularly interested in its potential applications for Alzheimer's disease and Parkinson's disease treatments, as highlighted in trending publications. The compound's CAS No. 778646-91-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate typically involves multi-step reactions, including Boc protection and spirocyclization techniques. Its high purity (>98%) is critical for ensuring reproducibility in preclinical studies. Analytical methods such as HPLC and NMR are commonly employed to verify its structural integrity, a topic frequently queried in scientific forums.

From an industrial perspective, scalability and cost-effective production of CAS 778646-91-6 remain key challenges. Innovations in continuous flow chemistry and catalytic processes are being explored to address these issues, aligning with the broader push for green chemistry in pharmaceutical manufacturing. This compound's stability under ambient conditions also makes it attractive for long-term storage applications.

Regulatory compliance is another area of interest for users researching Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate. While not classified as hazardous, proper material safety data sheets (MSDS) must be consulted for handling guidelines. The compound's low toxicity profile in preliminary assays contributes to its popularity in high-throughput screening platforms.

Future research directions for 778646-91-6 include exploring its chiral derivatives for asymmetric synthesis and investigating its bioconjugation potential with biologics. These applications resonate with current trends in personalized medicine and targeted drug delivery, frequently discussed in biopharmaceutical conferences.